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Pyridinium, 1-2-ethyl4-4-4-4-ethyl(2-pyridinioethyl)amino-2-methylphenylazobenzoylaminophenylazo-3-m Pyridinium, 1-2-ethyl4-4-4-4-ethyl(2-pyridinioethyl)amino-2-methylphenylazobenzoylaminophenylazo-3-m
Brand Name: Vulcanchem
CAS No.: 163831-67-2
VCID: VC0060862
InChI: InChI=1S/C45H48N9O.2ClH/c1-5-53(31-29-51-25-9-7-10-26-51)41-21-23-43(35(3)33-41)49-47-39-15-13-37(14-16-39)45(55)46-38-17-19-40(20-18-38)48-50-44-24-22-42(34-36(44)4)54(6-2)32-30-52-27-11-8-12-28-52;;/h7-28,33-34H,5-6,29-32H2,1-4H3;2*1H/q+1;;/p-1
SMILES: CCN(CC[N+]1=CC=CC=C1)C2=CC(=C(C=C2)N=NC3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)N=NC5=C(C=C(C=C5)N(CC)CC[N+]6=CC=CC=C6)C)C.[Cl-].[Cl-]
Molecular Formula: C45H49Cl2N9O
Molecular Weight: 802.849

Pyridinium, 1-2-ethyl4-4-4-4-ethyl(2-pyridinioethyl)amino-2-methylphenylazobenzoylaminophenylazo-3-m

CAS No.: 163831-67-2

Main Products

VCID: VC0060862

Molecular Formula: C45H49Cl2N9O

Molecular Weight: 802.849

Pyridinium, 1-2-ethyl4-4-4-4-ethyl(2-pyridinioethyl)amino-2-methylphenylazobenzoylaminophenylazo-3-m - 163831-67-2

CAS No. 163831-67-2
Product Name Pyridinium, 1-2-ethyl4-4-4-4-ethyl(2-pyridinioethyl)amino-2-methylphenylazobenzoylaminophenylazo-3-m
Molecular Formula C45H49Cl2N9O
Molecular Weight 802.849
IUPAC Name 4-[[4-[ethyl(2-pyridin-1-ium-1-ylethyl)amino]-2-methylphenyl]diazenyl]-N-[4-[[4-[ethyl(2-pyridin-1-ium-1-ylethyl)amino]-2-methylphenyl]diazenyl]phenyl]benzamide;dichloride
Standard InChI InChI=1S/C45H48N9O.2ClH/c1-5-53(31-29-51-25-9-7-10-26-51)41-21-23-43(35(3)33-41)49-47-39-15-13-37(14-16-39)45(55)46-38-17-19-40(20-18-38)48-50-44-24-22-42(34-36(44)4)54(6-2)32-30-52-27-11-8-12-28-52;;/h7-28,33-34H,5-6,29-32H2,1-4H3;2*1H/q+1;;/p-1
Standard InChIKey JHGFUDFKJBYVNE-UHFFFAOYSA-M
SMILES CCN(CC[N+]1=CC=CC=C1)C2=CC(=C(C=C2)N=NC3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)N=NC5=C(C=C(C=C5)N(CC)CC[N+]6=CC=CC=C6)C)C.[Cl-].[Cl-]
Last Modified Aug 20 2021
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